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Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate-d7

Cat. No.: B12381960

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for the calculation of the molecular
weight of the deuterated compound 2-Methylbutyl isobutyrate-d7. This information is critical
for various applications in analytical chemistry, drug metabolism studies, and isotopic labeling.

Overview of 2-Methylbutyl isobutyrate and its
Deuterated Analog

2-Methylbutyl isobutyrate is a carboxylic ester with the molecular formula C9H1802.[1][2][3] Its
standard molecular weight is approximately 158.24 g/mol .[1][2][4] The deuterated analog, 2-
Methylbutyl isobutyrate-d7, is a form of this compound where seven hydrogen atoms have
been replaced by deuterium isotopes. This isotopic substitution is a powerful tool in various
scientific disciplines, primarily for tracing metabolic pathways and as an internal standard in
mass spectrometry-based quantification.

Calculation of Molecular Weight

The molecular weight of 2-Methylbutyl isobutyrate-d7 is determined by adjusting the
molecular weight of the non-labeled compound to account for the mass difference between
hydrogen and deuterium.

Foundational Data
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Accurate calculation of the molecular weight requires precise atomic masses of the constituent
elements and the deuterium isotope. The table below summarizes the key values used in this

calculation.
Element/lsotope Symbol Atomic Mass (amu)
Carbon C ~12.011
Hydrogen H ~1.008
Oxygen 0] ~15.999
Deuterium D orzH ~2.014[5][6][7]

Step-by-Step Calculation Methodology

The molecular formula for non-labeled 2-Methylbutyl isobutyrate is COH1802.[1][2][3] For the
d7 variant, seven hydrogen atoms are substituted with deuterium.

¢ Determine the molecular formula of the deuterated compound:
o Start with the original formula: C9H1802
o Remove 7 hydrogen atoms: COH1102
o Add 7 deuterium atoms: CO9H11D702

o Calculate the mass difference between the replaced hydrogen atoms and the added
deuterium atoms:

o Mass of 7 hydrogen atoms =7 x 1.008 amu = 7.056 amu
o Mass of 7 deuterium atoms = 7 x 2.014 amu = 14.098 amu
o Mass increase = 14.098 amu - 7.056 amu = 7.042 amu
» Calculate the final molecular weight of 2-Methylbutyl isobutyrate-d7:

o Molecular Weight of C9H1802 = 158.24 g/mol [1][2][4]
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o Molecular Weight of COH11D702 = 158.24 g/mol + 7.042 g/mol = 165.282 g/mol

Summary of Quantitative Data

The following table provides a clear comparison of the molecular properties of 2-Methylbutyl
isobutyrate and its d7-labeled counterpart.

2-Methylbutyl isobutyrate-

Property 2-Methylbutyl isobutyrate d7

Molecular Formula C9H1802[1][2][3][8] C9H11D702
Monoisotopic Mass 158.1307 u 165.1744 u
Molecular Weight 158.24 g/mol [1][2][4] 165.282 g/mol

Logical Relationship Diagram

The following diagram illustrates the logical workflow for calculating the molecular weight of a
deuterated compound from its non-deuterated form.
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Workflow for Molecular Weight Calculation of a Deuterated Compound

Start with Non-Deuterated
Molecular Formula and Weight
(e.g., C9H1802, 158.24 g/mol)

Identify Number of Calculate Mass of
Deuterium Labels (n=7) Replaced Hydrogen Atoms (7 * H)

Determine Molecular Formula
of Deuterated Compound
(C9H11D702)

Calculate Mass of
Added Deuterium Atoms (7 * D)

Calculate Final Molecular Weight:
(Initial MW) - (Mass of H) + (Mass of D)

Final Molecular Weight
(165.282 g/mol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 2-Methylbutyl isobutyrate-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381960#molecular-weight-of-2-methylbutyl-
isobutyrate-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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